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For Researchers, Scientists, and Drug Development Professionals

Nonaethylene glycol monododecyl ether, a non-ionic surfactant also known by its synonyms

Laureth-9 and Polidocanol, is a versatile compound utilized in various research, cosmetic, and

pharmaceutical applications.[1][2] Its utility ranges from a detergent in laboratory settings to a

sclerosing agent for the treatment of varicose veins.[3][4] This in-depth technical guide provides

a comprehensive overview of its safety profile, handling precautions, and emergency

procedures to ensure its safe and effective use in a professional setting.

Hazard Identification and GHS Classification
There are notable discrepancies in the GHS classification of nonaethylene glycol
monododecyl ether across various supplier Safety Data Sheets (SDS). Some sources classify

it as not a hazardous substance or mixture, while others indicate specific hazards.[5][6][7] For

the purpose of ensuring maximum safety in a research and drug development context, a

conservative approach that acknowledges the potential hazards is recommended. The

following table summarizes the potential GHS classifications.

Table 1: GHS Hazard Classification
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Hazard Class Hazard Statement Signal Word Pictogram

Acute toxicity, oral

(Category 4)

H302: Harmful if

swallowed[8]
Warning alt text

Skin

corrosion/irritation

(Category 2)

H315: Causes skin

irritation[8]
Warning alt text

Serious eye

damage/eye irritation

(Category 1/2A)

H318: Causes serious

eye damage[8] /

H319: Causes serious

eye irritation[8]

Danger/Warning alt text

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

(Category 3)

H335: May cause

respiratory irritation[8]
Warning alt text

Hazardous to the

aquatic environment,

acute hazard

(Category 1)

H400: Very toxic to

aquatic life[9]
Warning alt text

Physicochemical and Toxicological Data
A thorough understanding of the physicochemical and toxicological properties is essential for

safe handling.

Table 2: Physicochemical Properties
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Property Value

Molecular Formula C30H62O10[1]

Molecular Weight 582.81 g/mol [1]

Appearance Colorless to pale yellow liquid or solid[10][11]

Melting Point 34°C[10]

Solubility Soluble in water[11]

Density 1.004 g/cm³[12]

Table 3: Toxicological Data

Endpoint Value Species Reference

Acute Oral LD50 >2000 mg/kg bw Rat, Dog, Monkey [13]

Acute Dermal LD50 >2000 mg/kg bw Rat [13]

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to proper handling procedures and the use of appropriate personal protective

equipment are paramount to minimizing exposure and ensuring a safe working environment.

Engineering Controls
Ventilation: Use in a well-ventilated area.[14] Local exhaust ventilation should be employed

to control airborne concentrations.[14]

Personal Protective Equipment
The following table outlines the recommended PPE for handling nonaethylene glycol
monododecyl ether.

Table 4: Personal Protective Equipment (PPE) Recommendations
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Protection Type Specification

Eye/Face Protection

Safety glasses with side-shields or chemical

goggles.[14] A face shield may be necessary if

splashing is possible.[10]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber).

[10] Protective clothing, such as a lab coat,

should be worn to prevent skin contact.[14]

Respiratory Protection
If engineering controls are insufficient, a NIOSH-

approved respirator is recommended.[14]

Hygiene Measures
Wash hands thoroughly after handling.[14]

Do not eat, drink, or smoke in areas where the substance is handled.[15]

Remove contaminated clothing and wash it before reuse.[14]

Emergency Procedures
In the event of accidental exposure or a spill, the following procedures should be followed.

First Aid Measures
Table 5: First Aid Procedures
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Exposure Route Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen.[15] Seek medical

attention if symptoms persist.[16]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes.[15] Remove

contaminated clothing.[15] If skin irritation

occurs, get medical advice/attention.[15]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[14] Remove contact

lenses if present and easy to do.[10] Seek

immediate medical attention.[15]

Ingestion
Do NOT induce vomiting.[14] Rinse mouth with

water.[15] Seek immediate medical attention.

Spill and Leak Procedures
Personal Precautions: Wear appropriate PPE as outlined in Table 4.

Containment and Cleaning: Absorb the spill with an inert material (e.g., sand, earth) and

place it in a suitable container for disposal.[17]

Environmental Precautions: Prevent the substance from entering drains and waterways.

Firefighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[14]

Hazardous Combustion Products: May produce irritating and toxic gases upon combustion.

[14]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[14]
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Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[10]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols for Hazard Assessment
The following are summaries of the OECD guidelines for assessing the key toxicological

endpoints associated with nonaethylene glycol monododecyl ether.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

Principle: A single dose of the test substance is applied to the skin of an experimental animal

(typically an albino rabbit) for a defined period.[18] The degree of irritation is then observed

and scored at specific intervals.[12]

Procedure:

The test substance (0.5 g for solids or 0.5 mL for liquids) is applied to a small area of

clipped skin (approximately 6 cm²).[18]

The application site is covered with a gauze patch and a semi-occlusive dressing for 4

hours.[12][18]

After the exposure period, the patch is removed, and the skin is observed for erythema

and edema at 1, 24, 48, and 72 hours post-application.[12]

Observations may continue for up to 14 days to assess the reversibility of the effects.[18]

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of

an experimental animal (typically an albino rabbit), with the other eye serving as a control.[1]

The degree of irritation to the cornea, iris, and conjunctiva is observed and scored.[3]
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Procedure:

A single dose of the test substance is instilled into the eye of the animal.[1]

The eyes are examined at 1, 24, 48, and 72 hours after application.[1]

The degree of eye irritation is scored based on the observed lesions.[3]

The observation period can extend up to 21 days to determine the reversibility of the

effects.[15]

Acute Oral Toxicity - Acute Toxic Class Method (Based
on OECD Guideline 423)

Principle: This method involves a stepwise procedure with the use of a small number of

animals per step.[19] The outcome of each step determines the next dose to be

administered.[19]

Procedure:

A single dose of the test substance is administered orally to a group of rodents (typically

female rats).[17]

The animals are observed for a specified period (usually 14 days) for signs of toxicity and

mortality.[17]

The number of animals that die at a particular dose level is used to classify the substance

according to the GHS.[17]

Visualized Workflows and Relationships
Emergency Response for Accidental Exposure
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Accidental Exposure

Immediate First Aid

Professional Medical Attention

Inhalation

Move to Fresh Air

Skin Contact

Flush Skin with Water (15 min)

Eye Contact

Flush Eyes with Water (15 min)

Ingestion

Rinse Mouth

Seek Immediate Medical Attention

If symptoms persist If irritation occurs

Click to download full resolution via product page

Caption: Emergency first aid procedures following accidental exposure.

Hierarchy of Safety Controls for Handling
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Hierarchy of Controls (Most to Least Effective)

Elimination/Substitution
(Not always feasible)

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of controls for safe handling of chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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